Cas no 65382-84-5 (Benzamide, N-ethyl-2-mercapto-)

• Product Name: Benzamide, N-ethyl-2-mercapto-
• CAS No: 65382-84-5
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 399519
• PubChem ID: 12218255
• Update Time: 2025-04-19

Benzamide, N-ethyl-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-ethyl-2-mercapto-
• N-ethyl-2-sulfanylbenzamide
• AKOS000183535
• SCHEMBL11588129
• 65382-84-5
• DTXSID50480974

• Inchi： 1S/C9H11NOS/c1-2-10-9(11)7-5-3-4-6-8(7)12/h3-6,12H,2H2,1H3,(H,10,11)
• InChI Key： OBVPQWJVZSPDMQ-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(NCC)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives